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Compound of Interest

Compound Name: DIM-C-pPhCO2Me

Cat. No.: B1670646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and preparation of DIM-
C-pPhCO2Me, a potent antagonist of the nuclear receptor 4A1 (NR4A1/Nur77), for use in

various in vitro assays.[1][2][3][4][5] Proper handling and preparation of this compound are

crucial for obtaining reproducible and reliable experimental results.

Compound Information
Property Value Reference

Molecular Formula C₂₅H₂₀N₂O₂ [3][6][7]

Molecular Weight 380.44 g/mol [1][3][4][7]

Appearance Pink to light red powder [3]

Purity ≥98% (HPLC) [3][6]

CAS Number 151358-48-4 [2][3][6][7]

Solubility Data
The solubility of DIM-C-pPhCO2Me can vary between batches and suppliers. It is

recommended to perform a solubility test for each new batch. The compound is soluble in

several organic solvents.[6]
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Solvent Reported Solubility Range

DMSO
2 mg/mL to ≥ 125 mg/mL (5.26 mM to ≥ 328.57

mM)

DMF 30 mg/mL (~78.85 mM)

Ethanol 20 mg/mL (~52.57 mM)

Note: It is highly recommended to use fresh, anhydrous DMSO to avoid reduced solubility due

to moisture absorption.[1]

Preparation of Stock Solutions
For in vitro cellular assays, it is standard practice to prepare a concentrated stock solution in an

organic solvent, which is then further diluted in a cell culture medium to the desired final

concentration.

Materials
DIM-C-pPhCO2Me powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Sterile, filtered pipette tips

Protocol for Preparing a 10 mM DMSO Stock Solution
Weighing the Compound: Accurately weigh a small amount of DIM-C-pPhCO2Me powder.

For example, to prepare 1 mL of a 10 mM stock solution, you would need 3.8044 mg of the

compound.
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Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

DIM-C-pPhCO2Me powder. To continue the example, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10

minutes.[8]

Gentle warming to 37°C can also aid in dissolution.[4]

Sterilization: While not always necessary for a DMSO stock, if required, the solution can be

sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[4]

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[2]

Preparation of Working Solutions for Cell-Based
Assays
The concentrated DMSO stock solution must be diluted to the final working concentration in the

cell culture medium. It is crucial to ensure that the final concentration of DMSO in the culture

medium is non-toxic to the cells, typically below 0.5%.

Protocol for Preparing a 10 µM Working Solution
Intermediate Dilution (Optional but Recommended): To avoid precipitation, it is often

beneficial to perform an intermediate dilution of the stock solution in the cell culture medium.

For example, dilute the 10 mM stock solution 1:100 in the culture medium to obtain a 100 µM

intermediate solution.
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Final Dilution: Add the required volume of the stock or intermediate solution to the cell culture

medium to achieve the final desired concentration. For instance, to prepare 1 mL of a 10 µM

working solution from a 10 mM stock, you would add 1 µL of the stock solution to 999 µL of

the cell culture medium.

Mixing: Mix the working solution thoroughly by gentle pipetting or inverting the tube before

adding it to the cells.

Vehicle Control: It is essential to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the experimental wells.

Experimental Workflow for In Vitro Assays
The following diagram illustrates a typical workflow for utilizing DIM-C-pPhCO2Me in a cell-

based in vitro assay, such as a cell viability or apoptosis assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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